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Compound of Interest

Compound Name: 2-Chloro-3-pyridinol

Cat. No.: B146414

An In-depth Technical Guide to 2-Chloro-3-pyridinol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 2-Chloro-3-pyridinol. The information is
intended for researchers, scientists, and professionals involved in drug development and other
scientific disciplines requiring detailed knowledge of this compound.

Core Chemical and Physical Properties

2-Chloro-3-pyridinol, also known as 2-chloro-3-hydroxypyridine, is a substituted pyridine
derivative. Its core quantitative properties are summarized in the table below for ease of
reference and comparison.
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Property Value Source(s)
Molecular Formula CsHaCINO [L1121[31[4115]
Molecular Weight 129.54 g/mol

CAS Number 6636-78-8

Appearance Beige to slightly beige solid

Melting Point 168 - 172 °C

Boiling Point 212 °C

pKa 6.81

Solubility Soluble in water

Synthesis of 2-Chloro-3-pyridinol

The synthesis of 2-Chloro-3-pyridinol can be achieved through the chlorination of 3-
hydroxypyridine. A common and effective method involves the reaction of 3-hydroxypyridine
with sodium hypochlorite in an aqueous medium. This process is particularly advantageous for
its high yields and relatively simple procedure.

Experimental Protocol: Synthesis from 3-
Hydroxypyridine

This protocol is based on the process described in patent EP 0 939 079 B1.

Materials:

3-Hydroxypyridine

Aqueous sodium hydroxide (NaOH) solution

Aqueous sodium hypochlorite (NaOCI) solution (e.g., 15%)

Hydrochloric acid (HCI) for neutralization

Sodium hydrogen sulfite (NaHSO3)
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o Water
e Xylene
Procedure:
o Preparation of the Reaction Mixture:
o A solution of 3-hydroxypyridine is prepared in an aqueous medium.

o The pH of the solution is adjusted to a value between 11 and 13 by the addition of
agueous sodium hydroxide. This step is typically carried out at a temperature between O
and 5°C.

e Chlorination Reaction:

o Aqueous sodium hypochlorite solution is added to the prepared 3-hydroxypyridine
solution. The addition should be controlled to maintain the reaction temperature between 0
and 5°C.

e Work-up and Isolation:

o Once the reaction is complete, any excess sodium hypochlorite is neutralized by the
addition of sodium hydrogen sulfite.

o The reaction mixture is then neutralized with hydrochloric acid.
o The resulting precipitate is filtered and washed with water and xylene.
o The final product, 2-Chloro-3-hydroxypyridine, is dried under a vacuum.

This process has been reported to yield the product in high purity and with a yield of
approximately 81-85% of the theoretical maximum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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